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Compound of Interest

Compound Name: Biotin-PEG2-C4-Alkyne

Cat. No.: B606128

Biotin-PEG2-C4-Alkyne: A Technical Overview

Biotin-PEG2-C4-Alkyne is a biotinylation reagent utilized in "click chemistry," a method known
for its high efficiency and specificity. This compound contains a biotin moiety, a polyethylene
glycol (PEG) spacer, and a terminal alkyne group. The alkyne functional group allows for its
covalent attachment to molecules containing an azide group through a copper(l)-catalyzed
azide-alkyne cycloaddition (CUAAC) reaction, forming a stable triazole linkage.[1][2][3] The
PEG spacer enhances solubility in aqueous solutions and provides a flexible arm to minimize
steric hindrance between the biotin and its binding partners, such as streptavidin or avidin.[4]

Chemical Properties

The chemical and physical properties of Biotin-PEG2-C4-Alkyne are summarized in the table
below. These properties are essential for researchers in designing and executing experiments
involving biotinylation and subsequent detection or purification steps.
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Property Value

Chemical Formula C22H36N405S5[5]

Molecular Weight 468.61 g/mol [1][6]

CAS Number 1011268-28-2[1][2][5]
Appearance Crystalline solid[5][6]

Purity >95%[5]

Solubility Soluble in DMSO and DMFI[5][6]

Chemical Structure

The structure of Biotin-PEG2-C4-Alkyne consists of three key components: the biotin
headgroup, a hydrophilic PEG2 linker, and a C4-alkyne handle for conjugation.

Figure 1. Simplified block diagram of Biotin-PEG2-C4-Alkyne.

Applications in Research

Biotin-PEG2-C4-Alkyne is a versatile tool in chemical biology and drug development. Its
primary application is the biotinylation of azide-modified biomolecules, including proteins,
nucleic acids, and small molecules.[3][5] This labeling enables various downstream
applications:

o Affinity Purification: Biotin-labeled molecules can be selectively captured and purified from
complex mixtures using streptavidin- or avidin-conjugated resins.

o Detection and Imaging: The high affinity of the biotin-streptavidin interaction allows for
sensitive detection in techniques such as Western blotting, ELISA, and fluorescence
microscopy.

¢ PROTAC Synthesis: This compound can be used as a PEG-based linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS), which are designed to induce the degradation
of specific target proteins.[1][3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.caymanchem.com/product/13038/alkynyl-biotin
https://www.medchemexpress.com/biotin-peg2-c4-alkyne.html
https://m.chemicalbook.com/chemicalproductproperty_ru_CB73062389.htm
https://www.medchemexpress.com/biotin-peg2-c4-alkyne.html
https://broadpharm.com/product/bp-22693
https://www.caymanchem.com/product/13038/alkynyl-biotin
https://www.caymanchem.com/product/13038/alkynyl-biotin
https://m.chemicalbook.com/chemicalproductproperty_ru_CB73062389.htm
https://www.caymanchem.com/product/13038/alkynyl-biotin
https://www.caymanchem.com/product/13038/alkynyl-biotin
https://m.chemicalbook.com/chemicalproductproperty_ru_CB73062389.htm
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73062389.htm
https://www.caymanchem.com/product/13038/alkynyl-biotin
https://www.medchemexpress.com/biotin-peg2-c4-alkyne.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73062389.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: General Biotinylation via
Click Chemistry

The following is a generalized protocol for the biotinylation of an azide-containing molecule
using Biotin-PEG2-C4-Alkyne. Note that specific conditions may need to be optimized for
different molecules.

+ Reagent Preparation:

o Dissolve the azide-containing molecule in a suitable buffer (e.g., phosphate-buffered
saline).

o Prepare a stock solution of Biotin-PEG2-C4-Alkyne in an organic solvent such as DMSO.

o Prepare stock solutions of a copper(l) source (e.g., copper(ll) sulfate) and a reducing
agent (e.g., sodium ascorbate).

» Reaction Setup:

o In a microcentrifuge tube, combine the azide-containing molecule, Biotin-PEG2-C4-
Alkyne, and the reducing agent.

o Initiate the reaction by adding the copper(l) source.
o Incubate the reaction mixture at room temperature for 1-4 hours.
 Purification:

o Remove excess reagents and byproducts using a suitable method such as dialysis, size-
exclusion chromatography, or precipitation.

o Verification:

o Confirm the successful biotinylation of the target molecule using techniques like mass
spectrometry or a streptavidin-HRP blot.

Figure 2. General workflow for biotinylation using click chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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